7-(2-hydroxy-3-(p-tolyloxy)propyl)-8-((2-hydroxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-hydroxy-3-(4-methylphenoxy)propyl]-8-(2-hydroxypropylamino)-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C20H27N5O5/c1-12-5-7-15(8-6-12)30-11-14(27)10-25-16-17(22-19(25)21-9-13(2)26)23(3)20(29)24(4)18(16)28/h5-8,13-14,26-27H,9-11H2,1-4H3,(H,21,22)
• InChI Key: MBAZKWXSNUUTEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(CN2C3=C(N=C2NCC(C)O)N(C(=O)N(C3=O)C)C)O
• Molecular Formula: C20H27N5O5
• Molecular Weight: 417.5 g/mol

Description

7-(2-hydroxy-3-(p-tolyloxy)propyl)-8-((2-hydroxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H27N5O5 and its molecular weight is 417.466. The purity is usually 95%.
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Scientific Research Applications

Structural Characterization

Research has delved into the structural characterization of compounds related to "7-(2-hydroxy-3-(p-tolyloxy)propyl)-8-((2-hydroxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione." Studies such as those by Karczmarzyk et al. (1995) have investigated the crystal structures of similar compounds, revealing intricate details about their molecular geometry, including planarity of the purine fused-ring system and the conformations of attached groups. These structural insights are crucial for understanding the compound's reactivity and potential interactions in biological systems or as part of material sciences applications (Karczmarzyk, Z., Karolak-Wojciechowska, J., & Pawłowski, M., 1995).

Chemical Reactivity and Synthesis

The chemical reactivity and synthesis pathways of compounds structurally related to "7-(2-hydroxy-3-(p-tolyloxy)propyl)-8-((2-hydroxypropyl)amino)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione" have been explored in various studies. For instance, Kremzer et al. (1981) investigated the reaction of 2-aminotheophyllines with glycerol epichlorohydrin, leading to the formation of compounds with similar structural motifs. These studies shed light on potential synthetic routes and the reactivity of similar purine derivatives, which could be applied in the design and synthesis of new compounds with desired properties (Kremzer, A., Strokin, Yu. V., Klyuev, N. A., & Buryak, V. P., 1981).